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Compound of Interest

Compound Name:
3,5,6-Trimethylpyrazine-2-

carbaldehyde

Cat. No.: B071401 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount for ensuring laboratory safety and environmental

protection. This document provides a detailed protocol for the safe disposal of 3,5,6-
Trimethylpyrazine-2-carbaldehyde, a heterocyclic aldehyde compound. Due to the absence

of a specific Safety Data Sheet (SDS) for this compound, the following procedures are based

on safety data for structurally similar compounds, namely 2,3,5-Trimethylpyrazine and

pyrazine-2-carbaldehyde. It is crucial to handle this compound with the assumption that it may

be flammable, harmful if swallowed, and an irritant to the skin and eyes.

Key Safety and Disposal Information
Proper disposal of 3,5,6-Trimethylpyrazine-2-carbaldehyde requires adherence to local,

state, and federal regulations. The primary recommended disposal method is to entrust the

material to a licensed professional waste disposal service.

Accidental Release Measures: In the event of a spill, it is important to:

Avoid breathing vapors and substance contact.

Ensure adequate ventilation.

Keep away from heat and sources of ignition.
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Collect with liquid-absorbent material and dispose of properly.

Prevent the chemical from entering drains to avoid the risk of explosion.

Handling and Storage:

Store in a well-ventilated place, keeping the container tightly closed and cool.

Ground/bond the container and receiving equipment to prevent static discharge.

Use only non-sparking tools and explosion-proof equipment.[1]

Wear appropriate personal protective equipment (PPE), including protective gloves, eye

protection, and face protection.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for 3,5,6-Trimethylpyrazine-2-
carbaldehyde and a related compound, which informs the safety and handling procedures.

Property
3,5,6-Trimethylpyrazine-2-
carbaldehyde

2,3,5-Trimethylpyrazine
(Related Compound)

Molecular Formula C₈H₁₀N₂O C₇H₁₀N₂

Molecular Weight 150.18 g/mol 122.17 g/mol

Boiling Point 231.8±35.0 °C at 760 Torr 171 - 172 °C

Density 1.1±0.1 g/cm³ 0.979 g/cm³ at 25 °C

Storage Temperature 2-8°C under inert gas
Store in a well-ventilated

place. Keep cool.

Disposal Workflow
The logical workflow for the proper disposal of 3,5,6-Trimethylpyrazine-2-carbaldehyde is

illustrated in the diagram below. This process ensures that all safety and regulatory

considerations are met.
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Disposal Workflow for 3,5,6-Trimethylpyrazine-2-carbaldehyde

Assess Hazards
(Flammable, Irritant, Harmful)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Small Quantity Management Large Quantity Management

Collect in a labeled, sealed, and compatible waste container.

Store waste container in a designated, cool, and well-ventilated area away from ignition sources.

Arrange for pickup by a licensed chemical waste disposal company.

Maintain disposal records as per institutional and regulatory requirements.

Click to download full resolution via product page

Caption: Disposal workflow for 3,5,6-Trimethylpyrazine-2-carbaldehyde.
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While this document focuses on disposal, any experimental protocol involving 3,5,6-
Trimethylpyrazine-2-carbaldehyde should be conducted in a well-ventilated fume hood. All

equipment should be properly grounded to prevent static discharge. Emergency-use safety

showers and eyewash stations should be readily accessible. Before any new procedure, a

thorough risk assessment should be performed.

Disclaimer: The information provided is based on the best available data for similar chemical

structures. It is the user's responsibility to ensure that all actions taken are in accordance with

the most current local, state, and federal regulations and guidelines. Always consult with your

institution's Environmental Health and Safety (EHS) department for specific disposal

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b071401?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

